N-[2-(furan-2-yl)-2-(thiophen-3-yl)ethyl]thiophene-2-carboxamide

• IUPAC Name: N-[2-(furan-2-yl)-2-thiophen-3-ylethyl]thiophene-2-carboxamide
• InChI: InChI=1S/C15H13NO2S2/c17-15(14-4-2-7-20-14)16-9-12(11-5-8-19-10-11)13-3-1-6-18-13/h1-8,10,12H,9H2,(H,16,17)
• InChI Key: LGEDSXJUGORWNN-UHFFFAOYSA-N
• Canonical SMILES: C1=COC(=C1)C(CNC(=O)C2=CC=CS2)C3=CSC=C3
• Molecular Formula: C15H13NO2S2
• Molecular Weight: 303.4 g/mol
• CAS No.: 2097858-65-4

Description

N-[2-(furan-2-yl)-2-(thiophen-3-yl)ethyl]thiophene-2-carboxamide is a useful research compound. Its molecular formula is C15H13NO2S2 and its molecular weight is 303.39. The purity is usually 95%.
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Scientific Research Applications

Influenza A Virus Inhibition

A study highlighted the synthesis and biological characterization of furan-carboxamide derivatives as potent inhibitors of the lethal H5N1 influenza A virus. The research demonstrated that certain structural modifications in the furan-carboxamide scaffold could significantly enhance anti-influenza activity, suggesting that compounds with furan and thiophene moieties, like N-[2-(furan-2-yl)-2-(thiophen-3-yl)ethyl]thiophene-2-carboxamide, could be explored further for antiviral applications (Yu Yongshi et al., 2017).

Solar Energy Conversion

Another research direction involves the use of phenothiazine derivatives with various conjugated linkers, including furan and thiophene, in dye-sensitized solar cells. The study found that derivatives with furan linkers exhibited improved solar energy-to-electricity conversion efficiencies, indicating the potential of furan and thiophene derivatives in enhancing the performance of photovoltaic devices (Se Hun Kim et al., 2011).

Antibacterial Activity

Research has also explored the antibacterial properties of furan and thiophene derivatives. For instance, N-(4-bromophenyl)furan-2-carboxamide and its analogues demonstrated significant in vitro antibacterial activity against clinically isolated drug-resistant bacteria, suggesting that structurally related compounds might hold promise in addressing antimicrobial resistance challenges (A. Siddiqa et al., 2022).

Antitumor Activity

The synthesis of furan and thiophene analogues of tiazofurin, specifically furanfurin and thiophenfurin, has been reported, with a focus on their structure, antitumor activity, and interactions with inosine monophosphate dehydrogenase. This research underscores the therapeutic potential of furan and thiophene derivatives in cancer treatment, with thiophenfurin showing cytotoxicity towards various cancer cell lines (P. Franchetti et al., 1995).

Future Directions

Thiophene-based analogs have been the subject of growing interest among scientists as a potential class of biologically active compounds. They play a vital role for medicinal chemists to improve advanced compounds with a variety of biological effects. Therefore, the synthesis and characterization of novel thiophene moieties with wider therapeutic activity is a topic of interest for future research.